Cas no 439575-02-7 (BMS-509744)

• Product Name: BMS-509744
• CAS No: 439575-02-7
• MF: C₃₂H₄₁N₅O₄S₂
• MW: 623.829045057297
• MDL: MFCD18782598
• CID: 828942
• PubChem ID: 11467730
• Update Time: 2025-06-26

BMS-509744 Chemical and Physical Properties

Names and Identifiers

• N-(5-((5-(4-Acetylpiperazine-1-carbonyl)-4-methoxy-2-methylphenyl)thio)thiazol-2-yl)-4-(((3,3-dimethylbutan-2-yl)amino)methyl)benzamide
• BMS-509744
• BMS 509744
• N-[5-[5-(4-acetylpiperazine-1-carbonyl)-4-methoxy-2-methylphenyl]sulfanyl-1,3-thiazol-2-yl]-4-[(3,3-dimethylbutan-2-ylamino)methyl]benzamide
• AGN-PC-009PBJ
• CHEBI:450235
• CHEMBL209148
• UNII-5V7VG25953
• 5V7VG25953
• compound 3 [PMID:16682193]
• GLXC-10390
• SCHEMBL14460651
• CHEBI:91404
• HY-11092
• NCGC00229512-04
• BMS509744
• N-(5-{[5-(4-ACETYLPIPERAZINE-1-CARBONYL)-4-METHOXY-2-METHYLPHENYL]SULFANYL}-1,3-THIAZOL-2-YL)-4-{[(3,3-DIMETHYLBUTAN-2-YL)AMINO]METHYL}BENZAMIDE
• N-(5-(5-(1-acetylpiperazine-4-carbonyl)-4-methoxy-2-methylphenylthio)thiazol-2-yl)-4-((3,3-dimethylbutan-2-ylamino)methyl)benzamide
• N-(5-((5-((4-Acetyl-1-piperazinyl)carbonyl)-4-methoxy-2-methylphenyl)thio)-2-thiazolyl)-4-(((1,2,2-trimethylpropyl)amino)methyl)-benzamide
• NCGC00229512-07
• Q27163261
• AKOS025142036
• compound 3 (PMID:16682193)
• BDBM50186460
• N-(5-(5-(4-acetylpiperazine-1-carbonyl)-4-methoxy-2-methylphenyl)sulfanyl-1,3-thiazol-2-yl)-4-((3,3-dimethylbutan-2-ylamino)methyl)benzamide
• DB-209663
• NCGC00229512-01
• 439575-02-7
• Benzamide, N-(5-((5-((4-acetyl-1-piperazinyl)carbonyl)-4-methoxy-2-methylphenyl)thio)-2-thiazolyl)-4-(((1,2,2-trimethylpropyl)amino)methyl)-
• DTXSID201025700
• GTPL9994
• EX-A8208
• NCGC00229512-02

• MDL： MFCD18782598
• Inchi： 1S/C32H41N5O4S2/c1-20-16-26(41-7)25(30(40)37-14-12-36(13-15-37)22(3)38)17-27(20)42-28-19-34-31(43-28)35-29(39)24-10-8-23(9-11-24)18-33-21(2)32(4,5)6/h8-11,16-17,19,21,33H,12-15,18H2,1-7H3,(H,34,35,39)
• InChI Key： ZHXNIYGJAOPMSO-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(NC(C2C=CC(=CC=2)CNC(C)C(C)(C)C)=O)S1)C1C(C)=CC(=C(C=1)C(N1CCN(C(C)=O)CC1)=O)OC

Computed Properties

• Exact Mass: 623.26033
• Monoisotopic Mass: 623.25999715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.28
• PSA: 103.87

BMS-509744 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on BMS-509744

Introduction to Compound with CAS No. 439575-02-7 and Product Name BMS-509744

The compound with the CAS number 439575-02-7 and the product name BMS-509744 represents a significant advancement in the field of pharmaceutical chemistry. These substances have garnered considerable attention due to their unique molecular structures and potential therapeutic applications. The chemical properties of 439575-02-7 and BMS-509744 make them promising candidates for further research and development, particularly in the context of modern drug discovery.

Recent studies have highlighted the importance of small molecules like 439575-02-7 and BMS-509744 in modulating biological pathways associated with various diseases. The molecular framework of these compounds exhibits high specificity, which is crucial for targeting pathological processes without affecting healthy tissues. This specificity is a result of meticulous design and optimization, ensuring that these molecules can interact effectively with their intended biological targets.

In the realm of medicinal chemistry, the development of novel compounds often involves a deep understanding of structure-activity relationships (SAR). The case of 439575-02-7 and BMS-509744 exemplifies this principle, where their chemical modifications have been carefully tailored to enhance their pharmacological properties. Such efforts have led to compounds with improved efficacy, reduced toxicity, and enhanced bioavailability, making them attractive for clinical applications.

One of the most compelling aspects of 439575-02-7 and BMS-509744 is their potential in addressing unmet medical needs. Current research indicates that these compounds may play a pivotal role in treating conditions such as cancer, inflammation, and neurodegenerative disorders. The mechanisms by which they exert their effects are multifaceted, involving interactions with key enzymes, receptors, and signaling pathways. These interactions are being extensively studied to unravel the full therapeutic potential of these molecules.

The synthesis of 439575-02-7 and BMS-509744 represents a testament to the ingenuity of synthetic chemists. The process involves complex multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced techniques in organic synthesis have been employed to achieve high yields and purity, ensuring that the final products are suitable for further characterization and testing.

Advances in computational chemistry have also played a crucial role in the development of 439575-02-7 and BMS-509744. Molecular modeling techniques allow researchers to predict the behavior of these compounds before they are synthesized, saving time and resources. This approach has been particularly valuable in optimizing drug candidates for better pharmacokinetic profiles.

The pharmacokinetic properties of 439575-02-7 and BMS-509744, including their absorption, distribution, metabolism, excretion (ADME), are critical factors in determining their clinical utility. Studies have shown that these compounds exhibit favorable ADME profiles, which translates to improved patient compliance and therapeutic outcomes. Understanding these properties is essential for formulating effective drug delivery systems that can enhance the bioavailability of these molecules.

Preclinical studies have provided valuable insights into the safety and efficacy of 439575-02-7 and BMS-509744. These studies have been conducted using various animal models to assess their biological activity across different disease states. The results have been encouraging, demonstrating that these compounds can modulate disease pathways effectively while minimizing side effects.

The transition from preclinical to clinical trials is a critical step in bringing new drugs to market. The data generated from preclinical studies have laid the foundation for designing robust clinical trial protocols for 439575-02-7 and BMS-509744. These trials aim to confirm their therapeutic benefits in human populations and establish dosing regimens that are both safe and effective.

The regulatory landscape plays a pivotal role in ensuring that new drugs like 439575-02-7 and BMS-509744 meet stringent safety and efficacy standards before they are approved for clinical use. Regulatory agencies require comprehensive data from preclinical and clinical studies to support the approval process. Compliance with these regulations is essential for ensuring patient safety and optimizing therapeutic outcomes.

The future prospects for 439575-02-7 and BMS-509744 are promising, given their unique chemical properties and potential therapeutic applications. Ongoing research aims to further refine their molecular structures to enhance their pharmacological profiles. Additionally, exploring new delivery systems may improve their clinical utility by enhancing bioavailability and reducing side effects.

In conclusion, the compound with CAS number 439575-02-7 and the product name BMS-509744 represent significant advancements in pharmaceutical chemistry. Their unique molecular structures, favorable pharmacokinetic properties, and potential therapeutic applications make them valuable candidates for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like these will play an increasingly important role in addressing unmet medical needs.